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Executive Summary

6-Azido-6-deoxy-L-galactose (often abbreviated as 6-Azidofucose or FUCAZ) is a premier
bioorthogonal probe used in glycobiology to monitor fucosylation dynamics. Structurally, it is an
analog of L-fucose (6-deoxy-L-galactose) where the C6 methyl group is functionalized with an
azide moiety. This modification allows the molecule to hijack the fucose salvage pathway,
resulting in the metabolic incorporation of an azide handle into cell-surface glycoconjugates.[1]

Once incorporated, the azide group serves as a chemical reporter, enabling detection via
Copper-catalyzed Azide-Alkyne Cycloaddition (CUAAC) or Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC). This guide details the structural properties, synthesis protocols, and
metabolic bottlenecks that researchers must navigate to utilize this probe effectively.

Chemical Constitution & Properties[2][3]
Structural Analysis

The defining feature of 6-Azido-6-deoxy-L-galactose is the substitution of the hydroxyl group
at the C6 position of L-galactose (or the hydrogen atoms of the C6 methyl group of L-fucose)
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with an azido (-Ns) group. This small, bioorthogonal modification preserves the pyranose ring
conformation essential for enzyme recognition by fucose kinase (FUK) and fucosyltransferases
(FUTSs).

Stereochemistry: The molecule adopts the L-galacto configuration. In solution, it equilibrates
between furanose and pyranose forms, but crystallographic data confirms it crystallizes solely
as a-L-galactopyranose in a chair conformation.[2]

Physicochemical Properties

Property Value Notes

Synonyms: 6-Azidofucose,

IUPAC Name 6-Azido-6-deoxy-L-galactose
FucAz
CAS Registry 70932-63-7
Molecular Formula Cé6H11N30s
Molecular Weight 205.17 g/mol
Melting Point 135-138 °C Crystalline solid
Solubility Water, DMSO, Methanol Highly polar in free form
o Light-sensitive (azide); Avoid
Stability Stable at -20°C )
strong reducing agents
Inert to biological
Bioorthogonality High amines/thiols; reacts with

alkynes

Synthesis Methodologies
Chemical Synthesis Strategy

While enzymatic routes exist, chemical synthesis from L-galactose is the standard for
producing high-purity reagents. The strategy relies on selective protection of the C1-C4
hydroxyls to expose C6 for nucleophilic substitution.

Protocol: Synthesis from L-Galactose
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Reagents: L-Galactose, Acetone, H2SOa4, Tosyl Chloride (TsCl), Sodium Azide (NaNs),
Trifluoroacetic Acid (TFA).

e Protection (Acetonide Formation):
o React L-galactose with acetone in the presence of catalytic H2SO4 or CuSOa.
o Product: 1,2:3,4-Di-O-isopropylidene-a-L-galactopyranose.

o Mechanism:[1][3][4][5] Thermodynamic control favors the formation of the
thermodynamically stable di-acetonide, leaving the C6-OH free.

 Activation (Tosylation):

o Treat the intermediate with TsCl in pyridine.

o Product: 6-O-Tosyl-1,2:3,4-di-O-isopropylidene-a-L-galactopyranose.

o Critical Step: Ensure anhydrous conditions to prevent hydrolysis of the sulfonyl chloride.
o Nucleophilic Substitution (Azidation):

o React the tosylate with NaNs in DMF at 80—100°C.

o Product: 6-Azido-6-deoxy-1,2:3,4-di-O-isopropylidene-a-L-galactopyranose.

o Safety: Use a blast shield. Azides are potentially explosive; keep the C/N ratio in check
and avoid concentrating reaction mixtures to dryness if possible.

o Deprotection (Hydrolysis):
o Treat with aqueous TFA (90%) or acidic resin.

o Final Product: 6-Azido-6-deoxy-L-galactose (FucAz).[6]

Enzymatic Considerations

Enzymatic synthesis using Fucose Kinase (FUK) and Fucose-1-phosphate guanylyltransferase
(FPGT) is possible but often reserved for generating the nucleotide-sugar donor (GDP-FucAz)
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directly for in vitro glycosylation assays.

Metabolic Engineering: The Fucose Salvage
Pathway[1][10]

The utility of FucAz relies on the cell's ability to process it through the Fucose Salvage
Pathway.[1] However, this pathway contains a significant kinetic bottleneck that researchers
must account for when designing experiments.

Pathway Logic & Bottleneck

The enzyme FPGT (Fucose-1-phosphate guanylyltransferase) is the rate-limiting step.
Research indicates that human FPGT is approximately 160-fold less efficient at processing C6-
modified fucose analogs compared to native fucose.[1] This inefficiency dictates that high
concentrations (50-200 uM) of the probe are often required for sufficient labeling.

Pathway Diagram
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Figure 1: The Fucose Salvage Pathway highlighting the FPGT bottleneck responsible for
reduced labeling efficiency of 6-azido analogs.

Experimental Protocol: Metabolic Labeling
Reagent Preparation

For intracellular labeling, the peracetylated form (Acs-6-Az-Gal) is preferred due to enhanced
membrane permeability. Intracellular esterases cleave the acetyl groups to release the free
sugar.

Labeling Workflow
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Cell Culture: Seed cells (e.g., HEK293, CHO, or Jurkat) to 70% confluency.

Pulse: Replace media with fresh media containing 50—-200 uM Aca-6-Az-Gal.
o Control: Treat a separate set of cells with DMSO vehicle only.

o Duration: Incubate for 24—72 hours. The slow kinetics of FPGT require longer incubation
times than other metabolic probes (e.g., ManNAz).

Wash: Remove media and wash cells 3x with warm PBS to remove unincorporated sugar.

Click Reaction (CuAAC or SPAAC):

o SPAAC (Copper-free): Incubate live cells with 10-50 uM DBCO-Fluorophore conjugate for
1 hour at 37°C. This preserves cell viability.

o CUAAC (Copper-catalyzed): Fix cells (4% PFA) before reacting with Alkyne-Fluorophore,
CuSO0Os4, THPTA (ligand), and Sodium Ascorbate. Note: Copper is toxic to live cells.

e Analysis: Analyze via Flow Cytometry or Confocal Microscopy.

Safety & Handling
Cytotoxicity

Warning: Peracetylated 6-azidofucose exhibits cytotoxicity in certain cell lines (e.g., Jurkat) at
high concentrations (>100 puM).

o Mechanism: The rapid influx of acetylated sugars can deplete intracellular Acetyl-CoA pools
or overwhelm the proteasome due to the generation of aberrant proteins.

o Mitigation: Perform a dose-response curve (10-200 uM) to determine the maximum non-
toxic concentration for your specific cell line.

Azide Hazards

» While 6-Azido-6-deoxy-L-galactose is stable, organic azides with a C/N ratio < 3 are
potentially explosive. This molecule has a ratio of Ce/Ns = 2.
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o Storage: Store at -20°C, protected from light.

» Disposal: Do not allow azide solutions to contact metal drains (forms explosive metal
azides). Quench with excess water or chemical reduction before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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